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Compound of Interest

Compound Name: (Rac)-PF-06250112

Cat. No.: B12087202 Get Quote

For laboratory personnel, including researchers, scientists, and professionals in drug

development, the safe handling and proper disposal of chemical compounds are paramount for

ensuring personal safety and environmental protection. This document provides a detailed,

step-by-step guide for the proper disposal of (Rac)-PF-06250112, a halogenated organic

compound. Adherence to these procedures is crucial for mitigating risks and maintaining

compliance with safety regulations.

(Rac)-PF-06250112 is identified as a halogenated organic compound with the chemical

formula C22H20F2N6O2.[1] Due to its chemical nature, specific waste management protocols

must be followed.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle (Rac)-PF-06250112 with

appropriate safety measures. The following personal protective equipment (PPE) should be

worn at all times:

Eye Protection: Chemical safety goggles that provide a complete seal around the eyes.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A laboratory coat must be worn.
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All handling of (Rac)-PF-06250112 should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood, to minimize the risk of inhalation.

Quantitative Safety Data
The following table summarizes the key safety information for (Rac)-PF-06250112.

Identifier Value

Chemical Formula C22H20F2N6O2[1]

Molecular Weight 438.43 g/mol

GHS Hazard Statements

H315 (Causes skin irritation), H319 (Causes

serious eye irritation), H335 (May cause

respiratory irritation)[2]

GHS Precautionary Statements
P261, P264, P271, P280, P302+P352,

P305+P351+P338[2]

Step-by-Step Disposal Protocol
The primary principle for the disposal of any laboratory chemical is to develop a comprehensive

plan before commencing experimental work. Under no circumstances should (Rac)-PF-
06250112 or its containers be disposed of down the drain.

Waste Identification and Segregation: All waste materials containing (Rac)-PF-06250112,

including residual solids, contaminated labware (such as pipette tips, vials, and weighing

paper), and solutions, must be treated as halogenated organic waste. This waste stream

must be kept separate from non-halogenated waste to ensure proper and cost-effective

disposal.

Containerization:

Use a designated, leak-proof, and clearly labeled hazardous waste container for all (Rac)-
PF-06250112 waste.
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The container must be compatible with the chemical. For solid waste, a securely sealed

polyethylene bag placed inside a rigid, labeled container is recommended. For liquid

waste, use a screw-cap bottle made of a chemically resistant material.

Ensure the container is kept closed at all times, except when adding waste.

Labeling:

The waste container must be clearly labeled with the words "Hazardous Waste".

The label must include the full chemical name: (Rac)-PF-06250112. Avoid using

abbreviations or chemical formulas.

Indicate the approximate quantity of the waste.

Include the date when the first waste was added to the container (accumulation start

date).

Storage:

Store the sealed and labeled waste container in a designated and secure satellite

accumulation area (SAA) within the laboratory.

The storage area should be well-ventilated and away from incompatible materials.

Final Disposal:

Arrange for the collection and disposal of the hazardous waste container through your

institution's Environmental Health and Safety (EHS) office or an equivalent designated

authority.

Do not attempt to dispose of the waste through commercial or municipal waste services.

Decontamination of Empty Containers
Any "empty" container that previously held (Rac)-PF-06250112 must be decontaminated

before it can be disposed of as non-hazardous waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12087202?utm_src=pdf-body
https://www.benchchem.com/product/b12087202?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12087202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Triple Rinsing: Rinse the container three times with a suitable solvent (e.g., acetone or

ethanol).

Rinsate Collection: The rinsate from all three rinses must be collected and disposed of as

halogenated organic waste.

Final Disposal of Container: After triple rinsing and allowing it to dry completely, the container

can be disposed of as regular laboratory glass or plastic waste, provided all labels have

been defaced.

Experimental Workflow for Disposal
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Experimental Workflow for (Rac)-PF-06250112 Disposal

Preparation

Waste Collection & Segregation

Containerization & Labeling

Final Disposal

Wear Appropriate PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves

Identify all (Rac)-PF-06250112 waste:
- Unused solid

- Contaminated labware
- Solutions

Work in a Ventilated Area
(Chemical Fume Hood)

Segregate as
'Halogenated Organic Waste'

Use a designated, compatible,
and leak-proof container

Label container with:
- 'Hazardous Waste'

- '(Rac)-PF-06250112'
- Accumulation Date

Store sealed container in a
designated Satellite Accumulation Area

Contact Institutional EHS Office
for waste pickup

EHS transports waste to a
licensed disposal facility

Click to download full resolution via product page

Caption: Disposal workflow for (Rac)-PF-06250112.
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This comprehensive guide ensures that the disposal of (Rac)-PF-06250112 is conducted in a

manner that prioritizes the safety of laboratory personnel and minimizes environmental impact.

Always consult your institution's specific safety protocols and guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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